Cas no 121749-65-3 (3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one)

• Product Name: 3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one
• CAS No: 121749-65-3
• MF: C₆H₇F₃O₄
• MW: 200.112592935562
• CID: 2888279
• PubChem ID: 15266719
• Update Time: 2025-06-26

3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one

• Inchi： 1S/C6H7F3O4/c7-6(8,9)5(11,12)3-1-2-13-4(3)10/h3,11-12H,1-2H2
• InChI Key： UVUNIQLSVFYTIM-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)(O)C(F)(F)F)C1=O

Additional information on 3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one

Introduction to Compound with CAS No 121749-65-3 and Product Name *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one*

The compound with the CAS number *121749-65-3* and the product name *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one* represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound incorporates a trifluoromethyl group and hydroxyl functionalities, which contribute to its distinct chemical behavior and reactivity.

One of the most notable features of *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one* is its ability to act as a versatile intermediate in organic synthesis. The presence of the trifluoromethyl group enhances the compound's stability and lipophilicity, making it an attractive candidate for drug development. Additionally, the hydroxyl groups provide sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory diseases. The trifluoromethyl group plays a crucial role in modulating the enzyme's active site, thereby reducing its activity. This mechanism has been particularly promising in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The hydroxyl groups in *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one* also contribute to its biological activity by facilitating hydrogen bonding interactions with target proteins. These interactions are essential for the compound's binding affinity and specificity. Researchers have leveraged these properties to develop potent inhibitors that can selectively target disease-causing enzymes without affecting other critical biological pathways.

In addition to its therapeutic potential, this compound has shown promise in material science applications. The unique combination of fluorine atoms and hydroxyl groups imparts exceptional thermal stability and chemical resistance. These properties make it an ideal candidate for use in high-performance polymers and coatings that require durability under extreme conditions.

Recent advancements in synthetic chemistry have enabled more efficient production methods for *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one*. These improvements have not only reduced costs but also enhanced the purity of the final product. High-purity compounds are essential for pharmaceutical applications where impurities can significantly affect efficacy and safety.

The compound's structural features also make it a valuable tool for mechanistic studies in organic chemistry. Researchers are using it as a model system to understand how trifluoromethyl and hydroxyl groups influence reaction pathways. These insights are crucial for designing new synthetic strategies that can be applied to other complex molecules.

Furthermore, the growing interest in green chemistry has prompted investigations into more sustainable methods for synthesizing *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one*. Researchers are exploring catalytic processes that minimize waste and reduce energy consumption. Such environmentally friendly approaches align with global efforts to promote sustainable industrial practices.

The potential applications of this compound extend beyond pharmaceuticals and materials science. It has been explored as a precursor for agrochemicals due to its ability to enhance crop protection agents' efficacy while reducing environmental impact. The trifluoromethyl group's stability ensures that these compounds remain active over longer periods, providing better protection against pests and diseases.

Future research is likely to focus on expanding the applications of *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one* by exploring new derivatives and functionalized analogs. The combination of computational modeling and experimental synthesis will be crucial in identifying promising candidates for further development. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications that benefit society.

In conclusion, *3-(2,2,2-trifluoro-1,1-dihydroxyethyl)oxolan-2-one* represents a significant advancement with diverse applications across multiple industries. Its unique structural features make it a valuable tool for drug development, material science, and sustainable chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing global challenges in health care and environmental sustainability.